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Compound of Interest

Compound Name:
tert-Butyl (4-

methoxyphenyl)carbamate

CAS No.: 18437-68-8

Cat. No.: B091789

Get Quote

A Strategic Technical Guide for Drug Discovery & Synthesis

Executive Summary
N-Boc-p-anisidine (CAS: 51283-39-7) is a bifunctional aromatic building block that serves as a

"masked" form of p-anisidine. Its value in drug development lies in its orthogonal reactivity

profile: the Boc group not only protects the amine from oxidation and unwanted alkylation but

also alters the regioselectivity of the aromatic ring, enabling precise functionalization at

positions that are inaccessible in the parent aniline. This guide details its physicochemical

properties, self-validating synthesis protocols, and divergent reactivity pathways.

Physicochemical Profile & Characterization
Understanding the baseline signature of the molecule is critical for purity assessment.
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Property Specification Operational Note

Appearance
White to off-white crystalline

solid

Commercial samples may

darken (grey/brown) upon air

oxidation; recrystallize if

colored.

Melting Point 93 – 95 °C
Sharp melting range indicates

high purity (>98%).

Solubility

Soluble: DCM, THF, EtOAc,

MeOHInsoluble: Water,

Hexanes

Can be recrystallized from

Hexane/EtOAc mixtures.

Stability

Stable to

base/nucleophilesLabile to

strong acids (TFA, HCl)

Store at 2-8°C; stable

indefinitely if kept dry.

Spectroscopic Signature (Self-Validation)
Use these shifts to validate product formation during synthesis or stability checks.
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Nucleus
Shift (

ppm)
Multiplicity Assignment

Structural
Insight

H NMR 1.51 Singlet (9H) -Butyl

Diagnostic strong

singlet; confirms

Boc installation.

3.77 Singlet (3H) OMe

Characteristic

methoxy donor

peak.

6.34 Broad Singlet NH

Exchangeable;

shift varies with

concentration/sol

vent.

6.83
Doublet (

Hz)
Ar-H (3,5)

Ortho to OMe;

shielded by

electron

donation.

7.26
Doublet (

Hz)
Ar-H (2,6)

Ortho to N-Boc;

deshielded

relative to free

aniline.

C NMR 28.3 - Boc-CH -

55.4 - OMe -

80.1 - Boc-Quat C -

153.2 - Carbamate C=O

Confirms

carbamate

formation.[1]

Synthesis & Purification Protocol
While commercially available, in-house synthesis is often required for isotopically labeled

analogs or large-scale prep.
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The "Self-Validating" Synthesis Workflow
Reaction:p-Anisidine +

N-Boc-p-anisidine

Protocol:

Dissolution: Dissolve p-anisidine (1.0 equiv) in THF (0.5 M concentration).

Base Addition: Add Triethylamine (1.2 equiv). Note: The solution will remain dark if the aniline

is oxidized.

Reagent Addition: Add Di-tert-butyl dicarbonate (

) (1.1 equiv) portion-wise at 0°C.

Monitoring: Warm to RT. Reaction is typically complete in 2–4 hours.

TLC Check: 30% EtOAc/Hexane. Product

; Starting Material

.

Workup: Evaporate THF. Redissolve in EtOAc. Wash with 1M citric acid (removes unreacted

aniline)

Sat.

Brine.

Purification: Recrystallization from hot Hexanes/EtOAc (10:1) is superior to chromatography

for scale >10g.

p-Anisidine
(Dark Solid)

Reaction
(Boc2O, Et3N, THF)

TLC Validation
(Rf 0.3 -> 0.6)Incomplete

Acid Wash
(Removes SM)

Complete N-Boc-p-anisidine
(White Crystals)

Recrystallization

Click to download full resolution via product page
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Figure 1: Synthesis workflow emphasizing the acid wash step as a critical purification gate.

Orthogonal Reactivity: The Core Utility
The primary value of N-Boc-p-anisidine is its ability to direct reactions to specific ring positions

based on the reagent class.

Divergent Regioselectivity
The molecule contains two directing groups:

Methoxy (-OMe): A strong activator and ortho/para director.

Boc-Amine (-NHBoc): A moderate activator and strong Directed Metalation Group (DMG).

Scenario A: Electrophilic Aromatic Substitution (EAS)

Dominant Director:Methoxy.[2][3][4]

Mechanism:[1][5][6] The -OMe group is a stronger electron donor than the carbamate.

Outcome: Electrophiles (Br

, NO

) attack C3 (ortho to OMe).

Example: Bromination with NBS yields 2-bromo-4-methoxy-1-(Boc-amino)benzene.

Scenario B: Directed Ortho-Lithiation (DoM)

Dominant Director:Boc-Amine.[3][7]

Mechanism:[1][5][6] The carbonyl oxygen of the Boc group coordinates Lithium (

-BuLi or

-BuLi), directing deprotonation kinetically to the nearest ortho position.

Outcome: Lithiation occurs at C2 (ortho to Boc).
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Example: Reaction with

-BuLi followed by

yields the anthranilic acid derivative.

N-Boc-p-Anisidine
(Substrate)

Electrophilic Subst.
(NBS or HNO3)

Lithiation
(s-BuLi, -78°C)

Directed by -OMe
(Stronger Activator)

Product: C3-Substitution
(Ortho to Methoxy)

Directed by -NHBoc
(CIPE / Li-Coordination)

Product: C2-Substitution
(Ortho to Boc)

Click to download full resolution via product page

Figure 2: Divergent reactivity pathways. EAS is electronically controlled by the Methoxy group,

while Lithiation is kinetically controlled by the Boc group.

Deprotection (The "Release")
Removal of the Boc group restores the aniline, often as a salt.

Reagent: TFA/DCM (1:1) or 4M HCl in Dioxane.

Mechanism: Protonation of carbonyl oxygen

Fragmentation to

-butyl cation + carbamic acid
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Decarboxylation.

Visual Cue: Vigorous bubbling (

and Isobutylene gas evolution) indicates reaction progress.

Scavengers: If the molecule contains electron-rich aromatic rings (like the anisidine core

itself), add triethylsilane (TES) as a cation scavenger to prevent

-butyl alkylation of the ring.

Handling & Safety
Toxicity: While the Boc group reduces volatility compared to free p-anisidine, the compound

should still be treated as a potential blood toxicant (methemoglobinemia risk). Handle in a

fume hood.

Storage: Keep in a tightly sealed container. The compound is not hygroscopic but hydrolyzes

slowly in moist acidic air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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